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Compound of Interest

Compound Name: Methoxyammonium chloride

Cat. No.: B8796433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety precautions, handling guidelines, and toxicological

information for Methoxyammonium chloride (CAS No. 593-56-6). Adherence to these

protocols is essential to ensure the safety of laboratory personnel and the integrity of

experimental outcomes. This document is intended for professionals in research, development,

and manufacturing who work with this versatile chemical intermediate.

Chemical and Physical Properties
Methoxyammonium chloride, also known as O-methylhydroxylamine hydrochloride, is a

white to off-white crystalline solid.[1] It is highly soluble in water and soluble in alcohol.[1][2][3]

Due to its hygroscopic nature, it readily absorbs moisture from the air.[1][4]

Table 1: Physical and Chemical Properties of Methoxyammonium Chloride
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Property Value Source

CAS Number 593-56-6 [5][6]

Molecular Formula CH₆ClNO [3][5]

Molecular Weight 83.52 g/mol [5]

Appearance
White to off-white crystalline

solid/powder
[1][2]

Melting Point 151-154 °C (decomposes) [2][7]

Boiling Point 105-110 °C [2][3]

Density 1.1 g/mL at 25 °C [2]

Solubility Soluble in water and alcohol [1][2][3]

Hygroscopicity Hygroscopic [1][4]

Hazard Identification and Classification
Methoxyammonium chloride is classified as a hazardous substance and requires careful

handling. It is harmful if swallowed or in contact with skin and can cause severe skin burns and

eye damage.[4][8] It may also cause respiratory irritation and an allergic skin reaction.[8] There

is suspicion that it may cause cancer.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Carcinogenicity 2
H351: Suspected of causing

cancer

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Source: GHS classification data compiled from multiple sources.

Toxicology
Exposure to Methoxyammonium chloride can lead to moderate to high toxicity.[1] Acute

exposure may irritate the eyes, skin, and respiratory tract, with symptoms including coughing

and shortness of breath.[1]

Table 3: Toxicological Data
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Test Species Route Value

LD50 Mouse Oral 642 mg/kg

LD50 Rabbit Dermal 1500-2000 mg/kg

LC50 Fish - 0.1 mg/l - 96 h

EC50
Daphnia pulex (Water

flea)
- 0.394 mg/l - 48 h

Source:[9]

Safe Handling and Storage Protocols
4.1. Engineering Controls

Ventilation: Always handle Methoxyammonium chloride in a well-ventilated area. A

chemical fume hood is required for any procedures that may generate dust, mists, or vapors.

[1][10]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[10]

4.2. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Methoxyammonium chloride.
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Handling Methoxyammonium
Chloride

Eye and Face Protection Skin Protection Respiratory Protection

Chemical safety goggles Face shield (in addition to goggles
for splash hazards)

Chemical-resistant gloves
(e.g., nitrile, neoprene) Lab coat or chemical-resistant apron Full-coverage clothing and closed-toe shoes NIOSH-approved respirator with appropriate

cartridges for dusts/mists if ventilation is inadequate

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) for Methoxyammonium Chloride.

4.3. Hygiene Practices

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[11]

Do not eat, drink, or smoke in areas where Methoxyammonium chloride is handled or

stored.[1][11]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately before reuse.[11]

4.4. Storage

Store in a cool, dry, and well-ventilated area.[1][10]

Keep containers tightly closed to prevent moisture absorption.[1][4]

Store away from incompatible materials such as strong bases, oxidizing agents, acid

chlorides, and acid anhydrides.[1][9]

Store in a designated corrosives area.[1][10]
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Experimental Protocols and Procedures
5.1. General Handling Procedure

Preparation: Before handling, ensure all necessary engineering controls are functioning and

the required PPE is available and inspected. Review the Safety Data Sheet (SDS).

Weighing and Transfer: Conduct weighing and transfer operations within a chemical fume

hood to minimize inhalation exposure. Avoid generating dust.

Dissolution: When dissolving, slowly add Methoxyammonium chloride to the solvent to

control any exothermic reactions.

Reaction Setup: Set up reactions in a chemical fume hood. Ensure all glassware is properly

secured.

Post-Procedure: Clean the work area thoroughly after use. Decontaminate any spills

according to the accidental release measures.

5.2. Accidental Release Measures

In the event of a spill, follow these procedures:
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Spill of Methoxyammonium
Chloride Occurs

Evacuate non-essential personnel
and ensure adequate ventilation

Don appropriate PPE
(respirator, gloves, goggles, protective clothing)

Contain the spill using
inert absorbent material

Carefully collect the absorbed material
into a suitable, labeled container for disposal

Decontaminate the spill area
with a suitable cleaning agent

Dispose of waste in accordance with
local, state, and federal regulations

Click to download full resolution via product page

Caption: Spill Response Workflow for Methoxyammonium Chloride.

5.3. First Aid Measures

Immediate medical attention is required for all exposures.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[10] Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Seek immediate medical attention.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.[1] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[10] Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[9] It is, however,

hygroscopic.[1]

Conditions to Avoid: Exposure to moist air or water, heat, flames, and ignition sources.[1][9]

Incompatible Materials: Strong bases, acid chlorides, acid anhydrides, and oxidizing agents.

[1][9]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes

of hydrogen chloride, nitrogen oxides, carbon monoxide, and carbon dioxide.[1][9]

Disposal Considerations
Dispose of Methoxyammonium chloride and its containers in accordance with all applicable

local, state, and federal regulations. Do not allow it to enter drains or waterways.[8] Offer

surplus and non-recyclable solutions to a licensed disposal company.[8]

Application in Drug Development and Research
Methoxyammonium chloride is a key reagent in organic synthesis, particularly for the

formation of oximes from aldehydes and ketones.[2][5] This reactivity is crucial in the synthesis

of various pharmaceutical compounds and agrochemicals.[5][12] It also serves as an

intermediate in the production of certain cephalosporin antibiotics.[2][12] In research, it has
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been investigated for its potential as a chemotherapeutic adjuvant due to its ability to inhibit

base excision repair (BER) in DNA.[7][12]

This guide is intended to provide comprehensive safety and handling information. Always

consult the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information

before working with Methoxyammonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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